3-Acetamido-1-fluorosulfonyloxy-2,4-dimethylbenzene

• IUPAC Name: 3-acetamido-1-fluorosulfonyloxy-2,4-dimethylbenzene
• InChI: InChI=1S/C10H12FNO4S/c1-6-4-5-9(16-17(11,14)15)7(2)10(6)12-8(3)13/h4-5H,1-3H3,(H,12,13)
• InChI Key: MASQKIQTSRPMTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)OS(=O)(=O)F)C)NC(=O)C
• Molecular Formula: C10H12FNO4S
• Molecular Weight: 261.27 g/mol

Description

“3-Acetamido-1-fluorosulfonyloxy-2,4-dimethylbenzene” is a complex organic compound. It contains a benzene ring, which is a cyclic compound with alternating double bonds, and is a key component in many important chemical substances. The compound also contains an acetamido group (CH3CONH2), a fluorosulfonyloxy group (FSO2O-), and two methyl groups (CH3) attached to the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with a base molecule of benzene or a derivative, and then adding the various functional groups through different chemical reactions. Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups attached to the benzene ring. The positions of these groups on the ring would significantly influence the compound’s chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by the functional groups present. The benzene ring is particularly reactive in electrophilic aromatic substitution reactions. The acetamido group could participate in reactions involving the carbonyl group or the amine, and the fluorosulfonyloxy group could potentially leave, leading to various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would affect properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a drug, it might interact with biological molecules in the body to exert its effects.

Safety and Hazards

As with any chemical compound, handling “3-Acetamido-1-fluorosulfonyloxy-2,4-dimethylbenzene” would require appropriate safety measures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety and hazard information.